Cas no 885267-25-4 (90% Type I isomers)

• Product Name: 90% Type I isomers
• CAS No: 885267-25-4
• MF: C₄₄H₅₀N₄O₁₂
• MW: 826.887412548065
• CID: 890660
• Update Time: 2025-10-28

90% Type I isomers Chemical and Physical Properties

Names and Identifiers

• HEXACARBOXYLPORPHYRIN I HEXAMETHYL ESTER
• methyl 3-[8,18-bis(2-methoxy-2-oxoethyl)-7,12,17-tris(3-methoxy-3-oxopropyl)-3,13-dimethyl-22,24-dihydroporphyrin-2-yl]propanoate
• Hexacarboxylporphyrin I hexamethyl ester (mixture of 2 isomers)
• 21H,23H-Porphine-2,7,12,17-tetrapropanoic acid, 8,18-bis(2-methoxy-2-oxoethyl)-3,13-dimethyl-, 2,7,12,17-tetramethyl ester
• 90% Type I isomers

• Inchi： 1S/C44H50N4O12/c1-23-25(9-13-39(49)55-3)33-21-37-30(18-44(54)60-8)28(12-16-42(52)58-6)36(48-37)20-32-24(2)26(10-14-40(50)56-4)34(46-32)22-38-29(17-43(53)59-7)27(11-15-41(51)57-5)35(47-38)19-31(23)45-33/h19-22,45-46H,9-18H2,1-8H3/b31-19-,32-20-,33-21-,34-22-,35-19-,36-20-,37-21-,38-22-
• InChI Key： UUEJQIFOUVLQMW-DRTHJTEJSA-N
• SMILES： C1(=C2NC(C=C3C(=C(CC(OC)=O)C(=N3)C=C3NC(C(=C3CCC(OC)=O)C)=CC3C(=C(CC(OC)=O)C(N=3)=C2)CCC(OC)=O)CCC(OC)=O)=C1C)CCC(OC)=O |c:16,29,t:4,41|

Experimental Properties

• Density: 1.261±0.06 g/cm3(Predicted)
• Boiling Point: 1106.1±65.0 °C(Predicted)

Additional information on 90% Type I isomers

Comprehensive Guide to 90% Type I Isomers (CAS No. 885267-25-4): Properties, Applications, and Market Insights

In the rapidly evolving field of chemical research and industrial applications, 90% Type I isomers (CAS No. 885267-25-4) have emerged as a compound of significant interest. This high-purity isomer blend is widely recognized for its unique structural characteristics and versatile utility across multiple industries. As researchers and manufacturers increasingly seek specialized isomers for advanced applications, understanding the properties and potential of Type I isomers becomes crucial for innovation and product development.

The chemical landscape in 2024 continues to emphasize the importance of isomer-specific formulations, with 90% Type I isomers standing out due to their distinct molecular configuration. Unlike standard mixtures, this high-concentration formulation offers superior consistency and performance in critical applications. The growing demand for high-purity isomers in pharmaceutical intermediates and specialty chemicals has positioned CAS No. 885267-25-4 as a valuable material for research and production.

From a molecular perspective, Type I isomers demonstrate remarkable stability and reactivity patterns that differ significantly from their Type II counterparts. This difference becomes particularly important when considering the compound's behavior in synthetic pathways. Recent studies have highlighted how the 90% isomeric purity of this material contributes to more predictable reaction outcomes and higher yields in complex chemical processes.

The pharmaceutical industry represents one of the primary sectors benefiting from 90% Type I isomers. As drug development becomes increasingly sophisticated, the need for precisely defined isomeric starting materials has grown exponentially. CAS No. 885267-25-4 serves as a crucial building block for several therapeutic compounds, with its consistent isomeric profile ensuring reproducible results in multi-step syntheses. This reliability makes it particularly valuable for developing new medications with complex stereochemical requirements.

Material science applications also utilize Type I isomers extensively, especially in the development of advanced polymers and specialty coatings. The defined spatial arrangement of molecules in 90% Type I isomers allows for the creation of materials with tailored physical properties. Researchers are currently exploring its potential in creating next-generation materials with enhanced thermal stability and mechanical strength, addressing key challenges in aerospace and electronics applications.

Analytical chemistry has seen significant advancements through the use of high-purity isomers like CAS No. 885267-25-4. These materials serve as excellent reference standards for method development and validation in chromatographic analyses. The consistent isomeric profile of 90% Type I isomers enables more accurate quantification and identification of complex mixtures, supporting quality control processes across multiple industries.

The production and handling of 90% Type I isomers require specialized expertise to maintain their isomeric integrity. Modern synthesis techniques have evolved to optimize the yield of Type I isomers while minimizing the formation of undesired byproducts. These advancements have made CAS No. 885267-25-4 more accessible to researchers and manufacturers, facilitating its adoption in various applications.

Storage and stability considerations for 90% Type I isomers differ from those of standard chemical compounds. Proper handling under controlled conditions is essential to preserve the isomeric ratio and prevent degradation. Industry best practices recommend specific storage protocols to maintain the quality and performance characteristics of this specialized material throughout its shelf life.

Market trends indicate growing demand for high-purity isomeric compounds like CAS No. 885267-25-4, driven by advancements in pharmaceutical research and specialty chemical development. The unique value proposition of 90% Type I isomers continues to attract attention from innovators seeking materials that can provide competitive advantages in product performance and process efficiency.

Regulatory aspects surrounding Type I isomers remain an important consideration for potential users. While CAS No. 885267-25-4 is not subject to restrictive regulations in most jurisdictions, proper documentation and handling procedures should always be followed to ensure compliance with local chemical management requirements and industry standards.

Future research directions for 90% Type I isomers include exploring novel synthetic applications and expanding their utility in emerging technologies. The compound's unique characteristics make it a promising candidate for applications in green chemistry initiatives and sustainable material development, aligning with global trends toward environmentally conscious manufacturing practices.

For researchers considering Type I isomers for their projects, understanding the compound's spectral signatures and analytical characteristics is essential. CAS No. 885267-25-4 exhibits distinct spectroscopic properties that facilitate its identification and purity assessment, supporting quality assurance in research and production environments.

The economic aspects of 90% Type I isomers reflect their specialized nature and production complexity. While the cost per unit may be higher than standard chemical compounds, the value derived from their consistent performance and application-specific benefits often justifies the investment for many industrial and research applications.

Collaboration between academic institutions and industrial partners continues to drive innovation with Type I isomers. These partnerships are uncovering new applications and optimization strategies for CAS No. 885267-25-4, expanding its potential impact across multiple scientific and technological domains.

As the chemical industry moves toward more specialized and precisely defined materials, 90% Type I isomers represent an important category of compounds that bridge the gap between basic research and industrial application. Their continued development and utilization will likely play a significant role in addressing current and future challenges in multiple scientific and technological fields.